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Compound of Interest

Compound Name: SM19712 free acid

Cat. No.: B15615835

Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides essential safety protocols and logistical information for the handling

and disposal of SM19712 free acid. The following procedural guidance is intended to ensure a

safe laboratory environment and mitigate risks associated with the handling of this potent

compound.

Hazard Identification and Classification
SM19712 free acid is classified as a hazardous substance requiring careful handling to

prevent adverse health effects. The primary hazards are summarized below.
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Hazard Classification Category Hazard Statement

Corrosive to Metals Category 1
H290: May be corrosive to

metals.

Skin Corrosion Category 1B
H314: Causes severe skin

burns and eye damage.

Serious Eye Damage Category 1
H314: Causes severe skin

burns and eye damage.

Specific target organ toxicity —

single exposure
Category 3

H335: May cause respiratory

irritation.

Personal Protective Equipment (PPE)
Strict adherence to the following personal protective equipment guidelines is mandatory when

handling SM19712 free acid.

Protection Type Specification Rationale

Eye/Face Protection
Chemical safety goggles or a

face shield.

To protect against splashes

that can cause serious eye

damage, including blindness.

Hand Protection

Chemical-resistant gloves

(e.g., rubber or plastic acid-

resistant gloves).

To prevent skin contact that

can lead to severe burns and

ulceration.[1]

Skin and Body Protection

Acid-resistant apron, lab coat,

and closed-toe shoes. Under

severe exposure, wear acid-

resistant clothing and boots.

To protect the skin from

accidental spills and splashes.

[1]

Respiratory Protection

Use in a well-ventilated area. If

dust, fumes, or aerosols are

generated, a self-contained

breathing apparatus is

required.

To prevent respiratory tract

irritation.
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Handling and Storage Workflow
The following workflow outlines the procedural steps for the safe handling and storage of

SM19712 free acid.
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Preparation

Handling

Storage

Don appropriate PPE

Ensure proper ventilation (fume hood)

Weigh and handle solid in a designated area

Avoid creating dust

Use only in original, corrosive-resistant container

Store in a cool, dry, well-ventilated area

Keep container tightly closed

Store locked up
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Spill Response

Waste Disposal

Evacuate non-essential personnel

Wear appropriate PPE

Contain the spill with inert absorbent material

Do not attempt to neutralize

Collect waste in a designated, labeled, corrosive-resistant container

Dispose of contents/container in accordance with local, regional, national, and international regulations

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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